Cas no 19375-25-8 (butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate)

Butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate is a specialized thiazolidinone derivative with notable applications in medicinal chemistry and organic synthesis. Its structure features a reactive thiazolidinone core with a phenylmethylidene substituent, enhancing its potential as a pharmacophore in drug discovery. The presence of a sulfanylidene group contributes to its ability to act as a Michael acceptor, making it useful in nucleophilic addition reactions. The butyl ester moiety improves solubility in organic solvents, facilitating synthetic modifications. This compound is particularly valuable in the development of bioactive molecules, including antimicrobial and anti-inflammatory agents, due to its versatile reactivity and structural adaptability.
butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate structure
19375-25-8 structure
Product Name:butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate
CAS No:19375-25-8
MF:C17H19NO3S2
MW:349.467662096024
CID:6349406
PubChem ID:1556232
Update Time:2025-05-20

butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

    • butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate
    • MLS003512203
    • F0207-0321
    • cid_1556232
    • butyl 3-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
    • BDBM79449
    • butyl 3-[(5Z)-4-oxidanylidene-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
    • SR-03000001971
    • SR-03000001971-1
    • CHEBI:93406
    • 3-[(5Z)-5-benzal-4-keto-2-thioxo-thiazolidin-3-yl]propionic acid butyl ester
    • CHEMBL1720494
    • BUTYL 3-[(5Z)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]PROPANOATE
    • 19375-25-8
    • SMR002163827
    • 3-[(5Z)-4-oxo-5-(phenylmethylene)-2-sulfanylidene-3-thiazolidinyl]propanoic acid butyl ester
    • AKOS000536598
    • (Z)-butyl 3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)propanoate
    • Inchi: 1S/C17H19NO3S2/c1-2-3-11-21-15(19)9-10-18-16(20)14(23-17(18)22)12-13-7-5-4-6-8-13/h4-8,12H,2-3,9-11H2,1H3/b14-12-
    • InChI Key: XXNRUBCOJRWEOM-OWBHPGMISA-N
    • SMILES: S1C(N(C(/C/1=C/C1C=CC=CC=1)=O)CCC(=O)OCCCC)=S

Computed Properties

  • Exact Mass: 349.08063582g/mol
  • Monoisotopic Mass: 349.08063582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 104Ų

butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0207-0321-2μmol
butyl 3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
19375-25-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0207-0321-5μmol
butyl 3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
19375-25-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0207-0321-10μmol
butyl 3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
19375-25-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0207-0321-20μmol
butyl 3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
19375-25-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0207-0321-1mg
butyl 3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
19375-25-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0207-0321-2mg
butyl 3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
19375-25-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0207-0321-3mg
butyl 3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
19375-25-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0207-0321-4mg
butyl 3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
19375-25-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0207-0321-5mg
butyl 3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
19375-25-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0207-0321-10mg
butyl 3-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
19375-25-8 90%+
10mg
$79.0 2023-05-17

butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate Related Literature

Additional information on butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate

Butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate (CAS No. 19375-25-8): An Overview of Its Structure, Properties, and Applications

Butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate (CAS No. 19375-25-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidine derivatives and is characterized by its unique structural features, which include a thiazolidine ring, a phenylmethylidene group, and a butyl ester moiety. The compound's molecular formula is C19H21NOS2, and it has a molecular weight of 347.46 g/mol.

The structure of butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate is particularly noteworthy due to its potential biological activities. The thiazolidine ring is a common motif in various bioactive molecules, often associated with antioxidant and anti-inflammatory properties. The presence of the phenylmethylidene group adds aromatic character and can influence the compound's solubility and reactivity. The butyl ester moiety contributes to the compound's lipophilicity, which can affect its bioavailability and cellular uptake.

Recent research has focused on the pharmacological properties of butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate. Studies have shown that this compound exhibits potent antioxidant activity, which can be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, it has been found to possess anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6.

In the context of drug development, butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate has shown promise as a potential therapeutic agent for various diseases. For instance, its antioxidant and anti-inflammatory properties make it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage and reduce neuroinflammation.

The synthesis of butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate involves several steps, including the formation of the thiazolidine ring, the introduction of the phenylmethylidene group, and the esterification with butanol. The synthetic route is well-documented in the literature and can be optimized for large-scale production. The choice of solvents and reaction conditions plays a crucial role in achieving high yields and purity.

From a pharmacokinetic perspective, butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate exhibits favorable properties that make it suitable for oral administration. Its lipophilicity allows for good absorption through the gastrointestinal tract, while its stability in physiological conditions ensures that it remains intact until it reaches its target site. However, further studies are needed to fully understand its metabolism and excretion pathways.

The safety profile of butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylpropanoate is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, long-term safety studies are necessary to evaluate any potential adverse effects.

In conclusion, butyl 3-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-benzothiazodidin-3-ylpropanoate (CAS No. 197768) is a promising compound with diverse biological activities that warrant further investigation in both preclinical and clinical settings. Its unique structure and favorable pharmacological properties make it an attractive candidate for drug development in various therapeutic areas.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd